![molecular formula C23H19IN2OS B11660506 2-(9H-fluoren-9-ylsulfanyl)-N'-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide](/img/structure/B11660506.png)
2-(9H-fluoren-9-ylsulfanyl)-N'-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide
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Description
2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide is a complex organic compound that features a fluorenyl group, a sulfanyl linkage, and an iodophenyl group
Properties
Molecular Formula |
C23H19IN2OS |
|---|---|
Molecular Weight |
498.4 g/mol |
IUPAC Name |
2-(9H-fluoren-9-ylsulfanyl)-N-[(E)-1-(3-iodophenyl)ethylideneamino]acetamide |
InChI |
InChI=1S/C23H19IN2OS/c1-15(16-7-6-8-17(24)13-16)25-26-22(27)14-28-23-20-11-4-2-9-18(20)19-10-3-5-12-21(19)23/h2-13,23H,14H2,1H3,(H,26,27)/b25-15+ |
InChI Key |
DCGHAZPRYAFTQQ-MFKUBSTISA-N |
Isomeric SMILES |
C/C(=N\NC(=O)CSC1C2=CC=CC=C2C3=CC=CC=C13)/C4=CC(=CC=C4)I |
Canonical SMILES |
CC(=NNC(=O)CSC1C2=CC=CC=C2C3=CC=CC=C13)C4=CC(=CC=C4)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide typically involves a multi-step process. One common method includes the following steps:
Formation of the Fluorenyl Sulfanyl Intermediate: This step involves the reaction of fluorenyl chloride with thiourea to form the fluorenyl sulfanyl intermediate.
Condensation Reaction: The intermediate is then reacted with 3-iodobenzaldehyde in the presence of a base such as sodium hydroxide to form the desired product.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent quality control measures to ensure high purity and yield.
Chemical Reactions Analysis
Types of Reactions
2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide undergoes various types of chemical reactions, including:
Oxidation: The sulfanyl group can be oxidized to form sulfoxides or sulfones.
Reduction: The carbonyl group can be reduced to form alcohols.
Substitution: The iodophenyl group can undergo nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.
Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.
Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.
Major Products
Oxidation: Formation of sulfoxides or sulfones.
Reduction: Formation of alcohols.
Substitution: Formation of substituted phenyl derivatives.
Scientific Research Applications
2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide has several scientific research applications:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Potential use as a probe in biochemical assays due to its unique structural features.
Medicine: Investigated for its potential as an anticancer agent due to its ability to interact with biological macromolecules.
Industry: Utilized in the development of organic electronic materials, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).
Mechanism of Action
The mechanism of action of 2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide involves its interaction with specific molecular targets. The compound can bind to proteins or nucleic acids, altering their function. The fluorenyl group provides a planar structure that can intercalate with DNA, while the iodophenyl group can participate in halogen bonding, enhancing its binding affinity.
Comparison with Similar Compounds
Similar Compounds
- 2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(4-iodophenyl)ethylidene]acetohydrazide
- 2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(2-iodophenyl)ethylidene]acetohydrazide
Uniqueness
2-(9H-fluoren-9-ylsulfanyl)-N’-[(1E)-1-(3-iodophenyl)ethylidene]acetohydrazide is unique due to the position of the iodine atom on the phenyl ring, which can influence its reactivity and binding properties. The 3-iodophenyl group provides a distinct steric and electronic environment compared to the 2- or 4-iodophenyl derivatives, potentially leading to different biological and chemical behaviors.
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